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Compound of Interest

Compound Name: Anhydrotetracycline

Cat. No.: B590944 Get Quote

Anhydrotetracycline Stock Solution: A Detailed
Guide for Researchers
Anhydrotetracycline (aTC) is a crucial reagent in molecular biology, primarily utilized as an

inducer in tetracycline-inducible expression systems. Accurate and consistent preparation of

aTC stock solutions is paramount for reproducible experimental outcomes. This document

provides a comprehensive, step-by-step protocol for the preparation, storage, and handling of

anhydrotetracycline stock solutions, tailored for researchers, scientists, and drug

development professionals.

Summary of Quantitative Data
For ease of reference, the key quantitative data for anhydrotetracycline hydrochloride (the

common salt form) are summarized in the table below.
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Property Value Citations

Molecular Weight 462.88 g/mol (or 462.9 Da) [1][2]

Appearance
Crystalline solid; yellow to

bright yellow powder
[3][4]

Solubility in DMSO
Approximately 10 mg/mL to 20

mg/mL
[3][5]

Solubility in DMF Approximately 10 mg/mL [3]

Solubility in Ethanol Approximately 2 mg/mL [3]

Solubility in Water (PBS, pH

7.2)
Approximately 0.25 mg/mL [3]

Recommended Stock Conc. 0.1 - 10 mg/mL [1][6]

Storage (Solid)

-20°C, protected from moisture

and light. Stable for at least

two years.

[1][3]

Storage (Stock Solution)

Aliquoted at -20°C or -80°C,

protected from light. Stable for

at least 1-6 months depending

on solvent and storage

temperature.

[7][8]

Experimental Protocol: Anhydrotetracycline Stock
Solution Preparation
This protocol outlines the preparation of a 1 mg/mL stock solution in Dimethyl Sulfoxide

(DMSO). This concentration is suitable for most cell culture applications.

Materials:
Anhydrotetracycline hydrochloride (aTC) powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, light-blocking microcentrifuge tubes (e.g., amber or wrapped in foil)

Calibrated analytical balance

Sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
Pre-weighing Preparations: Before handling aTC powder, ensure you are wearing

appropriate PPE. Work in a chemical fume hood or a well-ventilated area to avoid inhalation

of the powder.[9]

Weighing Anhydrotetracycline: Carefully weigh out the desired amount of aTC powder

using a calibrated analytical balance. For a 1 mg/mL stock solution, you will need 1 mg of

aTC for every 1 mL of DMSO.

Dissolving in DMSO:

Transfer the weighed aTC powder into a sterile, light-blocking tube.

Add the appropriate volume of anhydrous DMSO. For example, to prepare 1 mL of a 1

mg/mL solution, add 1 mL of DMSO.

Cap the tube securely.

Ensuring Complete Dissolution: Vortex the solution until the aTC powder is completely

dissolved. The solution should be clear and yellow. Gentle warming (to room temperature if

DMSO was cold) can aid dissolution.

Aliquoting for Storage: To avoid repeated freeze-thaw cycles which can degrade the aTC,

aliquot the stock solution into smaller, single-use volumes (e.g., 20-100 µL) in sterile, light-

blocking microcentrifuge tubes.[8]
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Storage: Store the aliquots at -20°C for short-to-medium-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).[7][8] Always protect the solution from light.[1]

Experimental Workflow
The following diagram illustrates the step-by-step workflow for the preparation of an

anhydrotetracycline stock solution.
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Caption: Workflow for aTC stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b590944#step-by-step-guide-for-anhydrotetracycline-
stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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